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Property Details

Molecular Formula C₆H₄INO₃ [1] [2] [3]

Average Molecular Weight 265.01 g/mol [1] [2]

CAS Registry Number 861338-13-8 [1]

Canonical SMILES C1=CC(=C(C=C1O)I)N+=O [2]

ChemSpider ID 13404785 [1]

PubChem CID 18419979 [3]

Synthesis and Transformation Pathways

The synthesis of 3-Iodo-5-nitrophenol primarily involves electrophilic aromatic substitution reactions.

The following diagram illustrates the two main strategic approaches.
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Synthetic routes for 3-Iodo-5-nitrophenol via sequential electrophilic substitution.

Conventional Solution-Phase Synthesis

Iodination-First Approach: This method often provides higher regioselectivity. It involves the

nitration of phenol to form 3-nitrophenol, followed by iodination at the 5-position using an I₂/oxidant
system (e.g., KI/KIO₃ in acetic acid) [2].

Nitration-First Approach: Starting with 3-iodophenol, direct nitration can yield the product. This route
requires controlled conditions to prevent over-nitration or oxidation of the iodo substituent [2].

Modern Green Synthesis Methods

Solid-State Mechanochemical Synthesis: This solvent-free method involves grinding 3-nitrophenol
with an iodine source (e.g., I₂) and a base like K₂CO₃ in a ball mill at room temperature. This

approach is environmentally friendly, reduces reaction time, and can achieve high yields and purity
[2].
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Other Solvent-Free Protocols: Melt-phase reactions with N-iodosuccinimide (NIS) or microwave-

assisted synthesis on solid supports also provide efficient alternatives to traditional methods [2].

Environmental Stability and Relevance

3-Iodo-5-nitrophenol is classified as a halogenated nitrophenol (HNP). Recent research indicates that such

compounds can be found in water systems as disinfection byproducts (DBPs), which are of significant

toxicological concern [4].

Kinetic Stability: Studies on similar iodinated nitrophenols show they are generally persistent in
drinking water under typical distribution system conditions (over 24 hours). Their degradation during

hydrolysis and chloramination is negligible, though they can react with free chlorine, following second-
order kinetics [4].

Transformation Pathways: In water treatment, HNPs can undergo transformation, leading to various
products. The electron-withdrawing nitro group on the ring influences their specific reaction pathways

[4].

Suggestions for Locating Spectral Data

Since the core spectral data was not found, here are targeted steps you can take to locate it:

Check Commercial Suppliers: Major chemical suppliers (e.g., Sigma-Aldrich, TCI Chemicals) often

provide analytical data for their products.
Search Specialized Databases: Use institutional access to comprehensive spectral databases such

as SciFinder-n, Reaxys, or SDBS (Spectral Database for Organic Compounds).
Explore Scientific Literature: Conduct a thorough search on academic platforms like Google

Scholar or PubMed using the CAS number (861338-13-8) as a keyword, as spectral data is often
found within research articles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b652418#3-iodo-5-

nitrophenol-spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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